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Compound of Interest

Compound Name: Pyributicarb

Cat. No.: B1212485

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyributicarb is a synthetic monothiocarbamic ester with a dual role as both a fungicide and a
herbicide.[1] It is primarily utilized in agricultural settings for the control of grassy weeds in rice
paddies and for disease management in turfgrass.[1][2] This technical guide provides a
comprehensive overview of the fungicidal and herbicidal properties of Pyributicarb, including
its mechanism of action, quantitative efficacy data, and detailed experimental protocols for its
evaluation.

Chemical and Physical Properties

Property Value
O-3-tert-butylphenyl N-(6-methoxypyridin-2-yl)-
UPAC Name N-methylca:/b:tmot)r:ioat(e o g
CAS Number 88678-67-5
Molecular Formula C18H22N202S
Molecular Weight 330.4 g/mol
Appearance White crystalline powder[3]
Water Solubility Almost insoluble
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Mechanism of Action

Pyributicarb is classified as a Sterol Biosynthesis Inhibitor (SBI).[1] Its mode of action involves
the disruption of the biosynthesis of sterols, which are essential components of fungal cell
membranes. Specifically, Pyributicarb targets and inhibits the enzyme squalene epoxidase.
This inhibition leads to a deficiency of ergosterol, a critical sterol in fungi, and an accumulation
of squalene, which is toxic to the fungal cell. This disruption of the cell membrane's integrity
and function ultimately results in the death of the fungus.

As a herbicide, Pyributicarb is systemic and is absorbed by the roots, leaves, and stem of the
plant. It is then translocated to the active growth sites where it inhibits the elongation of both
roots and aerial parts.
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Cellular Effects

Cell Membrane Disruption H Fungal Cell Death
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Preparation Experimental Setup

1. Prepare pure culture of 1. Fill pots with paddy soil
target fungus (e.g., R. solani) and sow rice and weed seeds
on PDA plates. (e.g., E. oryzicola).

i l

2. Prepare a spore suspension or -
mycelial slurry and adjust 2. Allow seeds to germinate and
concentration. establish under controlled
l greenhouse conditions.
3. Prepare serial dilutions of l
Pyributicarb in a suitable 3. Establish a shallow flood
solvent (e.g., DMSO). to simulate paddy conditions.
Asv;ay Treatment Application
4. Add aliquots of Pyributicarb — -
dilutions to molten PDA and 4. Apply Pyributicarb at various
pour into petri dishes. rates to the water surface or
l as a foliar spray.
5. Inoculate the center of each Evalyation
plate with a standardized
amount of fungal inoculum. 5. Visually assess weed control
and crop phytotoxicity at
regular intervals.
6. Incubate plates at an optimal
temperature for fungal growth.
6. At the end of the experiment,
Data Apalysis harvest the above-ground biomass
of weeds and rice separately.
7. Measure the diameter of
fungal colonies after a set
incubation period.

weights and calculate the

l 7. Determine the fresh and dry
percentage of weed control and

8. Calcu_late_: t_h_e percentage of crop injury.
growth inhibition relative to a
solvent-only control. i
l 8. Plot the percentage of weed
9. Plot inhibition percentage control against the herbicide
against Pyributicarb concentration application rate to determine
to determine the IC50 value. the EC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide on the Fungicidal and
Herbicidal Activity of Pyributicarb]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212485#fungicidal-and-herbicidal-activity-of-
pyributicarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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